Methyl 2-(5-carbamoylfuran-2-yl)benzoate

• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: methyl 2-(5-carbamoylfuran-2-yl)benzoate
• InChI: InChI=1S/C13H11NO4/c1-17-13(16)9-5-3-2-4-8(9)10-6-7-11(18-10)12(14)15/h2-7H,1H3,(H2,14,15)
• InChI Key: QPHBOURGVUODNY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C2=CC=C(O2)C(=O)N

Description

Methyl 2-(5-carbamoylfuran-2-yl)benzoate is an organic compound with a complex structure that includes a furan ring and a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(5-carbamoylfuran-2-yl)benzoate typically involves the esterification of 2-(5-carbamoylfuran-2-yl)benzoic acid with methanol in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods

Industrial production of this compound may involve similar esterification processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(5-carbamoylfuran-2-yl)benzoate can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid derivatives.

Reduction: The ester group can be reduced to the corresponding alcohol.

Substitution: The benzoate ester can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Furan-2,5-dicarboxylic acid derivatives.

Reduction: 2-(5-carbamoylfuran-2-yl)benzyl alcohol.

Substitution: Various substituted benzoate esters depending on the nucleophile used.

Scientific Research Applications

Methyl 2-(5-carbamoylfuran-2-yl)benzoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism by which Methyl 2-(5-carbamoylfuran-2-yl)benzoate exerts its effects depends on its interaction with specific molecular targets. For example, its antimicrobial activity may involve the inhibition of bacterial enzymes or disruption of cell membranes. The exact pathways and targets can vary based on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Methyl 2-formyl benzoate: Known for its bioactive properties and used in the synthesis of various pharmaceuticals.

Phenylacetone: An organic compound with a similar benzoate ester structure but different functional groups and applications.

Uniqueness

Methyl 2-(5-carbamoylfuran-2-yl)benzoate is unique due to the presence of the furan ring, which imparts distinct chemical reactivity and potential biological activities. Its combination of ester and carbamoyl functional groups also makes it a versatile intermediate in organic synthesis.